Cas no 1805342-95-3 (3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine)
3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine
-
- Inchi: 1S/C7H8F3N3/c8-6(9)3-1-4(12)5(2-11)13-7(3)10/h1,6H,2,11-12H2
- InChI Key: JWDZCFTXMNRYJF-UHFFFAOYSA-N
- SMILES: FC1=C(C(F)F)C=C(C(CN)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 167
- XLogP3: 0.7
- Topological Polar Surface Area: 64.9
3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069562-1g |
3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine |
1805342-95-3 | 97% | 1g |
$1,564.50 | 2022-04-01 |
3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine
Introduction to 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine (CAS No. 1805342-95-3)
3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805342-95-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including amino, difluoromethyl, and fluoro substituents, makes this molecule a versatile scaffold for the development of novel bioactive agents.
The structural features of 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine contribute to its unique chemical properties and biological activities. The amino group at the 3-position and the aminomethyl group at the 2-position enhance its potential as a precursor for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the fluorine atoms at the 5- and 6-positions introduce electronic and steric effects that can influence binding affinity and metabolic stability, which are critical factors in drug design.
In recent years, there has been a growing interest in fluorinated pyridines due to their broad spectrum of biological activities. These compounds have been explored in various therapeutic areas, including oncology, immunology, and infectious diseases. The fluorine atoms in 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine can enhance the lipophilicity and binding interactions with biological targets, making it an attractive candidate for drug development. Furthermore, the aminomethyl group provides a site for further functionalization, allowing for the creation of peptidomimetics or other bioconjugates.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. The structural motif of 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine resembles known kinase inhibitor scaffolds, suggesting that it could be modified to develop novel inhibitors with improved efficacy and selectivity. Recent studies have demonstrated that fluorinated pyridines can enhance the potency of kinase inhibitors by improving their binding to the ATP-binding pocket of kinases.
Another area where 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine shows promise is in the development of antiviral agents. The fluoro substituents can increase the metabolic stability of antiviral drugs, reducing their susceptibility to degradation by enzymes such as cytidine deaminases. This stability is particularly important for drugs that need to be administered orally or topically. Additionally, the amino groups provide opportunities for covalent bonding with viral targets, potentially leading to more potent and durable antiviral effects.
The synthesis of 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the fluorinated pyridine ring followed by functional group transformations to introduce the amino and aminomethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions on the pyridine ring.
The pharmacokinetic properties of this compound are also an important consideration in drug development. The presence of fluorine atoms can influence both absorption and excretion rates due to their effects on lipophilicity and metabolic clearance pathways. Preclinical studies are essential to evaluate these properties and ensure that 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine or its derivatives will exhibit favorable pharmacokinetic profiles in vivo.
In conclusion,3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine (CAS No. 1805342-95-3) represents a promising scaffold for pharmaceutical innovation. Its unique structural features make it suitable for further derivatization into bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new synthetic methodologies and pharmacological insights, this compound is poised to play a significant role in future drug discovery efforts.
1805342-95-3 (3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)